Cas no 2034222-68-7 (5-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl-2-(trifluoromethyl)pyridine)

• Product Name: 5-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl-2-(trifluoromethyl)pyridine
• CAS No: 2034222-68-7
• MF: C₁₅H₁₄F₃N₅O
• MW: 337.29977273941
• CID: 5961412
• PubChem ID: 121190129
• Update Time: 2025-06-24

5-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl-2-(trifluoromethyl)pyridine
• [3-(4-cyclopropyltriazol-1-yl)azetidin-1-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone
• (3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)(6-(trifluoromethyl)pyridin-3-yl)methanone
• F6555-0283
• 2034222-68-7
• AKOS032467387
• 5-[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]-2-(trifluoromethyl)pyridine

• Inchi： 1S/C15H14F3N5O/c16-15(17,18)13-4-3-10(5-19-13)14(24)22-6-11(7-22)23-8-12(20-21-23)9-1-2-9/h3-5,8-9,11H,1-2,6-7H2
• InChI Key： ILWKUQATUQDSMP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C(N1CC(C1)N1C=C(C2CC2)N=N1)=O)(F)F

Computed Properties

• Exact Mass: 337.11504457g/mol
• Monoisotopic Mass: 337.11504457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.9Ų

Additional information on 5-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl-2-(trifluoromethyl)pyridine

5-3-(4-Cyclopropyl-1H-1,2,3-Triazol-1-Yl)Azetidine-1-Carbonyl-2-(Trifluoromethyl)Pyridine: A Comprehensive Overview

The compound with CAS No. 2034222-68-7, named 5-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl-2-(trifluoromethyl)pyridine, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyridine ring substituted with a trifluoromethyl group and an azetidine ring fused with a triazole moiety. The presence of these functional groups makes it a versatile compound with applications in drug design, material science, and advanced chemical synthesis.

Recent studies have highlighted the importance of azetidine-based compounds in medicinal chemistry due to their unique pharmacokinetic properties and ability to form stable structures. The integration of a triazole ring further enhances the compound's stability and bioavailability, making it an attractive candidate for drug development. Researchers have explored the use of this compound in the design of novel antibiotics and anti-inflammatory agents, leveraging its ability to interact with specific biological targets.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the azetidine ring through cyclization reactions and the subsequent attachment of the triazole group via click chemistry. The introduction of the trifluoromethyl group on the pyridine ring is achieved through electrophilic substitution, ensuring high regioselectivity and purity of the final product.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding. Its solubility in organic solvents is moderate, making it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability under physiological conditions has also been tested, showing minimal degradation over extended periods.

Recent advancements in computational chemistry have enabled researchers to predict the compound's interactions with biological systems more accurately. Molecular docking studies have revealed that this compound has potential binding affinity for several therapeutic targets, including kinases and G-protein coupled receptors (GPCRs). These findings have sparked interest in further exploring its role in treating conditions such as cancer and neurodegenerative diseases.

The integration of cyclopropyl groups into the triazole moiety adds another layer of complexity to this compound's structure. Cyclopropane rings are known for their unique strain energy and reactivity, which can be harnessed to create novel chemical reactions or enhance bioactivity. This feature has led researchers to investigate its potential as a building block for more complex molecular architectures.

In conclusion, 5-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl-2-(trifluoromethyl)pyridine represents a cutting-edge advancement in organic chemistry. Its intricate structure and versatile functional groups make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in medicine and materials science.